Cas no 63010-72-0 (4-Chloro-8-fluoroquinoline)

• Product Name: 4-Chloro-8-fluoroquinoline
• CAS No: 63010-72-0
• MF: C₉H₅ClFN
• MW: 181.594104528427
• MDL: MFCD00278785
• CID: 57962
• PubChem ID: 354333854
• Update Time: 2025-08-02

4-Chloro-8-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-8-fluoroquinoline
• 4-chloro-8-fluoro-quinoline
• 4-Chloro-8-fluoroquinolline
• 8-Fluoro-4-chloroquinoline
• PS-6802
• 4-chloro-8fluoroquinoline
• DTXSID20371461
• AB05919
• F2108-0070
• CS-0042912
• AMY17965
• AKOS002676102
• Quinoline, 4-chloro-8-fluoro-
• 63010-72-0
• A834146
• 4-Chloro-8-fluoroquinoline, AldrichCPR
• C3062
• MFCD00278785
• O11224
• EN300-67683
• SY035688
• SCHEMBL317537
• FT-0618148
• STK788316
• BBL028489
• DTXCID40322495
• DB-028821

• MDL： MFCD00278785
• Inchi： 1S/C9H5ClFN/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-5H
• InChI Key： NUIMKHDPMIPYFI-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C(=CC=CC2=1)F

Computed Properties

• Exact Mass: 181.00900
• Monoisotopic Mass: 181.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: Powder.
• Density: 1.366
• Melting Point: 97.0 to 101.0 deg-C
• Boiling Point: 259.9°C at 760 mmHg
• Flash Point: 259.9 °C at 760 mmHg
• PSA: 12.89000
• LogP: 3.02730
• Solubility: Not determined

4-Chloro-8-fluoroquinoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-8-fluoroquinoline

Comprehensive Overview of 4-Chloro-8-fluoroquinoline (CAS No. 63010-72-0): Properties, Applications, and Research Insights

4-Chloro-8-fluoroquinoline (CAS No. 63010-72-0) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C₉H₅ClFN, highlights the presence of both chloro and fluoro substituents, which are critical for modulating its reactivity and biological activity. Researchers frequently explore 4-Chloro-8-fluoroquinoline as a building block in drug discovery, particularly in the synthesis of antimicrobial and anticancer agents. Its versatility also extends to material science, where it serves as a precursor for fluorescent probes and organic semiconductors.

In recent years, the demand for halogenated quinolines has surged, driven by their applications in medicinal chemistry and crop protection. A common query among scientists is, *"How does 4-Chloro-8-fluoroquinoline compare to other quinoline derivatives in terms of bioavailability?"* Studies suggest that the fluoro group enhances membrane permeability, while the chloro substituent improves metabolic stability. These properties make it a valuable scaffold for designing next-generation therapeutics. Additionally, its role in photodynamic therapy (PDT) has been investigated, with promising results in targeting resistant pathogens.

The synthesis of 4-Chloro-8-fluoroquinoline typically involves multi-step reactions, including halogenation and cyclization processes. A frequently searched question is, *"What are the optimal conditions for synthesizing 4-Chloro-8-fluoroquinoline with high yield?"* Optimized protocols often employ palladium-catalyzed cross-coupling or nucleophilic aromatic substitution to achieve purity levels >98%. Environmental concerns have also prompted studies on green chemistry approaches, such as solvent-free reactions or catalytic recycling systems, aligning with the global push for sustainable practices.

Beyond pharmaceuticals, 4-Chloro-8-fluoroquinoline has niche applications in electronic materials. Its conjugated π-system and electron-withdrawing halogens make it suitable for organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are particularly interested in its charge transport properties, which could address efficiency challenges in renewable energy technologies. This dual utility—spanning life sciences and advanced materials—underscores its interdisciplinary relevance.

Safety and handling of 4-Chloro-8-fluoroquinoline are another area of interest. While not classified as hazardous under standard regulations, proper storage in amber glass under inert atmosphere is recommended to prevent degradation. Analytical techniques like HPLC and NMR are essential for quality control, ensuring batch-to-batch consistency for industrial users. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains a priority for manufacturers.

In conclusion, 4-Chloro-8-fluoroquinoline (CAS No. 63010-72-0) exemplifies the convergence of innovation and practicality. Its adaptability across drug development, agriculture, and material science positions it as a compound of enduring scientific and commercial value. Future research may unlock further potentials, particularly in targeted drug delivery and smart materials, answering the growing demand for precision and sustainability in chemical applications.